Cas no 641569-96-2 (3-(Aminoiminomethyl)Amino-4-Methylbenzoic Acid Ethyl Ester Mononitrate)

• Product name: 3-(Aminoiminomethyl)Amino-4-Methylbenzoic Acid Ethyl Ester Mononitrate
• CAS No: 641569-96-2
• MF: C₁₁H₁₆N₄O₅
• MW: 284.2685
• CID: 68531
• PubChem ID: 253662084

3-(Aminoiminomethyl)Amino-4-Methylbenzoic Acid Ethyl Ester Mononitrate Chemical and Physical Properties

Names and Identifiers

• Ethyl 3-guanidino-4-methylbenzoate nitrate
• Ethyl 3-Carbamimidoylamino-4-methylbenzoate Nitrate
• 3-[(Aminoimethyl)amino]-4-methylbenzoic acid ethyl ester mononitrate
• 3-[(Aminoiminomethyl)amino]-4-methylbenzoic acid ethyl ester mononitrate
• ethyl 3-(diaminomethylideneamino)-4-methylbenzoate,nitric acid
• Daunorubicin HCl
• 3-Carbamimidoylamino-4-methylbenzoic Acid Ethyl Ester Nitrate
• 3-Carbamimidoylamino-p-toluic Acid Ethyl Ester Nitrate
• Ethyl 3-Carbamimidoylamino-p-toluate Nitrate
• AK102656
• 3-[(Aminoiminomethyl)amino]-4-methyl-benzoic acid ethyl ester mononitrate
• C11H15N3O2.HNO3
• YQMZYKJPGMVZJL-UHFFFAOYSA-N
• BCP14858
• AX8234195
• ST24046956
• E1079
• AM20090653
• ethyl 3-guanidino-4-methyl-benzoate; nitric acid
• 3-guanidino-4-methylbenzoic acid ethyl ester
• MFCD11100711
• AKOS015888622
• 641569-96-2
• Ethyl 3-[(Diaminomethylidene)amino]-4-methylbenzoate Nitrate
• Ethyl3-guanidino-4-methylbenzoatenitrate
• SCHEMBL1927445
• C11H16N4O5
• Nitric acid--ethyl 3-[(diaminomethylidene)amino]-4-methylbenzoate (1/1)
• 3-(aminoiminomethylamino)-4-methylbenzoic acid ethyl ester mononitrate
• SY042626
• ethyl 3-(diaminomethylideneamino)-4-methylbenzoate;nitric acid
• Benzoic acid, 3-[(aminoiminomethyl)amino]-4-methyl-, ethyl ester, nitrate (1:1)
• 3-[(Aminoiminomethyl)amino]-4-methyl-benzoicacidethylestermononitrate
• AC-8509
• DTXSID70657702
• FT-0657303
• Benzoic acid, 3-[(aminoiminomethyl)amino]-4-methyl-, ethyl ester, nitrate (1:1); Benzoic acid, 3-[(aminoiminomethyl)amino]-4-methyl-, ethyl ester, mononitrate (9CI); 3-[(Aminoiminomethyl)amino]-4-methylbenzoic acid ethyl ester mononitrate
• 3-guanidino-4-methylbenzoic acid ethyl ester nitrate
• CS-0023000
• DS-3876
• ETHYL 3-CARBAMIMIDAMIDO-4-METHYLBENZOATE; NITRIC ACID
• DB-073450
• 3-(Aminoiminomethyl)Amino-4-Methylbenzoic Acid Ethyl Ester Mononitrate

• MDL： MFCD11100711
• Inchi： 1S/C11H15N3O2.HNO3/c1-3-16-10(15)8-5-4-7(2)9(6-8)14-11(12)13;2-1(3)4/h4-6H,3H2,1-2H3,(H4,12,13,14);(H,2,3,4)
• InChI Key： YQMZYKJPGMVZJL-UHFFFAOYSA-N
• SMILES： O(C([H])([H])C([H])([H])[H])C(C1C([H])=C([H])C(C([H])([H])[H])=C(C=1[H])/N=C(\N([H])[H])/N([H])[H])=O.O([H])[N+](=O)[O-]

Computed Properties

• Exact Mass: 284.11200
• Monoisotopic Mass: 284.112
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 20
• Rotatable Bond Count: 4
• Complexity: 299
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 157

Experimental Properties

• Melting Point: 197.0 to 201.0 deg-C
• PSA: 154.25000
• LogP: 2.52560

3-(Aminoiminomethyl)Amino-4-Methylbenzoic Acid Ethyl Ester Mononitrate Security Information

• Symbol:
• Prompt：warning
• Signal Word：Warning
• Hazard Statement： H315-H319
• Warning Statement： P264-P280-P302+P352+P332+P313+P362+P364-P305+P351+P338+P337+P313
• Storage Condition：Sealed in dry,Room Temperature(BD234195)

3-(Aminoiminomethyl)Amino-4-Methylbenzoic Acid Ethyl Ester Mononitrate Customs Data

• HS CODE：2925290090
• Customs Data：

  China Customs Code:

  2925290090

  Overview:

  2925290090 Other imines and their derivatives,And their salt.Regulatory conditions:nothing.VAT:17.0%.Tax refund rate:9.0%.MFN tariff:6.5%.general tariff:30.0%

  Declaration elements:

  Product Name, component content, use to

  Summary:

  2925290090 other imines and their derivatives; salts thereof.Supervision conditions:None.VAT:17.0%.Tax rebate rate:9.0%.MFN tariff:6.5%.General tariff:30.0%

Related Categories

• Solvents and Organic Chemicals Organic Compounds Heterocyclic Compounds
• Solvents and Organic Chemicals Organic Compounds Amines/Sulfonamides
• Solvents and Organic Chemicals Organic Compounds Acids/Esters

Additional information on 3-(Aminoiminomethyl)Amino-4-Methylbenzoic Acid Ethyl Ester Mononitrate

Comprehensive Overview of 3-(Aminoiminomethyl)Amino-4-Methylbenzoic Acid Ethyl Ester Mononitrate (CAS No. 641569-96-2)

3-(Aminoiminomethyl)Amino-4-Methylbenzoic Acid Ethyl Ester Mononitrate (CAS No. 641569-96-2) is a specialized organic compound with a unique molecular structure that combines a benzoic acid derivative with an ethyl ester and a mononitrate group. This compound has garnered significant attention in pharmaceutical and biochemical research due to its potential applications in drug development and enzymatic studies. The presence of the aminoiminomethyl group and the ethyl ester moiety makes it a versatile intermediate for synthesizing more complex molecules.

In recent years, the demand for 3-(Aminoiminomethyl)Amino-4-Methylbenzoic Acid Ethyl Ester Mononitrate has increased, particularly in the field of medicinal chemistry. Researchers are exploring its role as a precursor for designing novel therapeutic agents, especially in targeting specific enzymes or receptors. Its CAS No. 641569-96-2 is frequently searched in scientific databases, reflecting its growing relevance in academic and industrial laboratories.

One of the key features of this compound is its ethyl ester functional group, which enhances its solubility in organic solvents, making it easier to handle in synthetic processes. Additionally, the mononitrate component contributes to its stability under various conditions, a critical factor for long-term storage and experimental reproducibility. These properties align with current trends in green chemistry, where researchers prioritize compounds with improved environmental and safety profiles.

The compound’s aminoiminomethyl group also opens doors to applications in peptide synthesis and bioconjugation, areas that are rapidly evolving due to advancements in biotechnology. For instance, it can serve as a linker or spacer in the development of targeted drug delivery systems, a hot topic in modern pharmacology. Users often search for terms like "3-(Aminoiminomethyl)Amino-4-Methylbenzoic Acid Ethyl Ester Mononitrate uses" or "CAS 641569-96-2 applications," highlighting the need for detailed technical information.

From a synthetic perspective, 3-(Aminoiminomethyl)Amino-4-Methylbenzoic Acid Ethyl Ester Mononitrate is typically prepared through multi-step organic reactions, including esterification and nitration processes. Its purity and yield are critical for downstream applications, which is why analytical techniques like HPLC and NMR spectroscopy are commonly employed for quality control. These methods ensure compliance with industry standards, a concern frequently raised by professionals searching for "CAS 641569-96-2 synthesis" or "purity analysis."

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In summary, 3-(Aminoiminomethyl)Amino-4-Methylbenzoic Acid Ethyl Ester Mononitrate (CAS No. 641569-96-2) is a compound of substantial scientific and industrial value. Its structural features, including the ethyl ester and mononitrate groups, make it a promising candidate for diverse applications, from drug development to biochemical research. As the scientific community continues to explore its potential, this compound is likely to remain a focal point in both academic discussions and practical innovations.